6-phenyl-2-(4-phenylpiperazine-1-carbonyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 6-phenyl-2-(4-phenylpiperazine-1-carbonyl)-5H-pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C23H21N5O2/c29-22-21-15-19(25-28(21)16-20(24-22)17-7-3-1-4-8-17)23(30)27-13-11-26(12-14-27)18-9-5-2-6-10-18/h1-10,15-16H,11-14H2,(H,24,29)
• InChI Key: KAPPSOPRLNIKHP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=NN4C=C(NC(=O)C4=C3)C5=CC=CC=C5
• Molecular Formula: C23H21N5O2
• Molecular Weight: 399.4 g/mol
• CAS No.: 1396747-88-8

Description

The compound “6-phenyl-2-(4-phenylpiperazine-1-carbonyl)pyrazolo[1,5-a]pyrazin-4(5H)-one” is a complex organic molecule that contains a pyrazolo[1,5-a]pyrazin-4(5H)-one core structure, which is a type of heterocyclic compound. This core is substituted with a phenyl group at the 6-position and a 4-phenylpiperazine-1-carbonyl group at the 2-position.

Molecular Structure Analysis

The molecular structure of this compound would be expected to be quite complex due to the presence of multiple rings and functional groups. The pyrazolo[1,5-a]pyrazin-4(5H)-one core is a bicyclic structure containing two nitrogen atoms, and the phenylpiperazine group is a secondary cyclic structure containing two more nitrogen atoms.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the nitrogen atoms in the pyrazolo[1,5-a]pyrazin-4(5H)-one and phenylpiperazine groups, as well as the electron-rich nature of the phenyl groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be expected to be influenced by its complex structure. For example, the presence of multiple nitrogen atoms could potentially make it a base, and the presence of the carbonyl group could potentially make it a weak acid.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

A significant area of research involves the efficient synthesis of novel heterocycles, including pyrazolo[1,5-a]pyrazin derivatives, which are of interest due to their potential pharmacological activities. For instance, a study described the synthesis of novel furo[3,2-e]pyrazolo[3,4-b]pyrazines and related heterocycles, demonstrating the versatility of pyrazolo[1,5-a]pyrazin derivatives in generating a wide array of potentially biologically active compounds (El‐Dean et al., 2018).

Antimicrobial Activities

Research into the antimicrobial properties of pyrazolo[1,5-a]pyrazin derivatives has shown promising results. A study on the synthesis and antimicrobial activities of novel 1,4-bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene and 5-aryltriaz-1-en-1-yl-1-phenyl-1H-pyrazole-4-carbonitrile derivatives highlighted the potential of these compounds in combating microbial infections (Al‐Azmi & Mahmoud, 2020).

Anticancer Activities

The exploration of pyrazolo[1,5-a]pyrazin derivatives for anticancer applications is another vital research direction. A study on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents showcased the therapeutic potential of these compounds in oncology (Rahmouni et al., 2016).

Corrosion Inhibition

Additionally, pyrazolo[1,5-a]pyrazin derivatives have been investigated for their corrosion inhibition properties, demonstrating the chemical versatility and industrial application potential of these compounds. A study on the corrosion inhibition performance of pyranopyrazole derivatives for mild steel in HCl solution provided insights into their effectiveness in protecting metals from corrosion (Yadav et al., 2016).

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities. This could include in vitro and in vivo studies to assess its potential as a pharmaceutical compound.